Cas no 2225147-00-0 (2,5-dimethylpiperidine-4-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 2,5-dimethylpiperidine-4-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 2225147-00-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6341192
• PubChem ID: 136576236
• Update Time: 2025-05-26

2,5-dimethylpiperidine-4-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylpiperidine-4-carboxylic acid hydrochloride, Mixture of diastereomers
• starbld0047284
• 2,5-dimethylpiperidine-4-carboxylic acid;hydrochloride
• 2225147-00-0
• AKOS034181444
• EN300-1718159
• 2,5-Dimethylpiperidine-4-carboxylic acid hydrochloride
• Z3214138136

• Inchi： 1S/C8H15NO2.ClH/c1-5-4-9-6(2)3-7(5)8(10)11;/h5-7,9H,3-4H2,1-2H3,(H,10,11);1H
• InChI Key： APGNLOKGLPFUDO-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC(C)NCC1C)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,5-dimethylpiperidine-4-carboxylic acid hydrochloride, Mixture of diastereomers

Comprehensive Overview of 2,5-dimethylpiperidine-4-carboxylic acid hydrochloride (CAS No. 2225147-00-0) and Its Applications

2,5-dimethylpiperidine-4-carboxylic acid hydrochloride, a mixture of diastereomers, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. Its CAS No. 2225147-00-0 uniquely identifies this compound, which has garnered attention due to its structural versatility and potential applications in drug discovery. The compound's piperidine backbone and carboxylic acid functionality make it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for chiral building blocks like 2,5-dimethylpiperidine-4-carboxylic acid hydrochloride has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. Researchers are particularly interested in its diastereomeric mixture properties, which allow for the exploration of stereochemical effects on biological activity. This aligns with current trends in personalized medicine and targeted drug delivery, where subtle molecular differences can drastically alter efficacy.

The compound's hydrochloride salt form enhances its solubility, making it suitable for aqueous-phase reactions and formulation studies. This property is critical for high-throughput screening (HTS) platforms, a hot topic in AI-driven drug discovery. As pharmaceutical companies increasingly adopt machine learning to predict compound behavior, well-characterized intermediates like CAS No. 2225147-00-0 become indispensable for training predictive models.

From a synthetic perspective, the 2,5-dimethyl substitution pattern on the piperidine ring offers steric control points for regioselective functionalization. This feature is frequently discussed in organic chemistry forums and patent literature, particularly for designing CNS-active compounds. The compound's adaptability in multicomponent reactions (MCRs) also positions it as a candidate for green chemistry initiatives, another trending topic in sustainable research.

Analytical challenges associated with diastereomer separation of 2,5-dimethylpiperidine-4-carboxylic acid hydrochloride have spurred innovations in chromatographic techniques and chiral resolution methods. These developments cater to the growing need for enantiomerically pure pharmaceuticals, a subject dominating FDA approval discussions. The compound's spectroscopic fingerprints (NMR, IR, MS) are well-documented, aiding in quality control protocols for GMP manufacturing.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research and material science. Its hydrogen-bonding capacity makes it a potential candidate for designing supramolecular architectures, a field gaining traction in nanotechnology circles. The thermal stability of its hydrochloride form also interests researchers working on polymeric additives.

For procurement specialists searching CAS 2225147-00-0 suppliers or 2,5-dimethylpiperidine-4-carboxylic acid HCl price, it's essential to verify certificates of analysis (CoA) due to the compound's diastereomeric ratio variability. This aligns with industry concerns about batch-to-batch consistency, a frequent query in chemical sourcing platforms. Proper storage conditions (typically 2-8°C under inert atmosphere) are crucial to maintain its chemical integrity over time.

The intellectual property landscape surrounding piperidine derivatives like this compound remains active, with recent patents focusing on prodrug formulations and metabolic stabilizers. This reflects broader industry movements toward improved drug pharmacokinetics—a subject generating substantial search engine traffic among medicinal chemists. Academic citations of 2225147-00-0 increasingly appear in structure-activity relationship (SAR) studies, particularly for GPCR-targeted therapies.

In analytical workflows, the compound serves as a calibration standard for HPLC method development, addressing common challenges in polar compound retention. Laboratory managers often search for HPLC conditions for piperidine analogs, making this application particularly relevant. The zwitterionic character of its free base form also provides case studies for ion-pair chromatography optimization.

Emerging research explores its potential as a ligand in catalysis, especially for asymmetric hydrogenation reactions. This connects to the booming field of organocatalysis, where sterically hindered amines show unique activity. Such applications are frequently discussed in catalysis webinars and research gate forums.

From a regulatory standpoint, proper handling of 2,5-dimethylpiperidine-4-carboxylic acid hydrochloride requires standard laboratory safety protocols, though it doesn't fall under restricted categories. Safety data sheets (SDS) typically emphasize pH-neutralization procedures for disposal, a common question in EHS compliance searches. The compound's hygroscopic nature warrants attention in moisture-sensitive reactions.

Future directions for this compound may involve continuous flow chemistry adaptations or incorporation into DNA-encoded libraries (DELs)—two rapidly growing areas in drug discovery technologies. Its balanced lipophilicity profile (calculated LogP ~1.2) makes it attractive for blood-brain barrier permeability studies, another hot topic in neuropharmacology research.